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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-tert-
butylbenzenesulfonamide as a key intermediate in pharmaceutical synthesis. The primary

focus is on its well-documented role in the preparation of the endothelin receptor antagonist,

Bosentan, a critical medication for pulmonary arterial hypertension.[1][2] Additionally, protocols

for the synthesis of 4-tert-butylbenzenesulfonamide itself are provided, offering a

comprehensive guide for researchers in the field.

Overview of 4-tert-Butylbenzenesulfonamide
4-tert-Butylbenzenesulfonamide (CAS: 6292-59-7) is a white solid organic compound with

the molecular formula C₁₀H₁₅NO₂S.[1] Its structure, featuring a sulfonamide group and a bulky

tert-butyl group on a benzene ring, makes it a valuable building block in medicinal chemistry.[3]

The sulfonamide functional group is a "privileged" structure in drug discovery, present in a wide

array of therapeutic agents due to its ability to form strong interactions with biological targets.[3]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b193189?utm_src=pdf-interest
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.nbinno.com/?news/gp-4-tert-butylbenzenesulfonamide-comprehensive-overview-and-applications
https://patents.google.com/patent/WO2014039454A2/en
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.nbinno.com/?news/gp-4-tert-butylbenzenesulfonamide-comprehensive-overview-and-applications
https://www.benchchem.com/product/B273480
https://www.benchchem.com/product/B273480
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 213.3 g/mol [1]

Melting Point 136-138°C [1]

Appearance White solid [1]

Solubility

Slightly soluble in chloroform,

sparingly soluble in ethyl

acetate

[1]

Application in the Synthesis of Bosentan
4-tert-Butylbenzenesulfonamide is a crucial intermediate in the synthesis of Bosentan.[1][4]

Bosentan is a dual endothelin receptor antagonist, meaning it blocks both ETA and ETB

receptors, leading to vasodilation.[5][6] This mechanism is central to its therapeutic effect in

treating pulmonary arterial hypertension.[7]

Endothelin Receptor Signaling Pathway
Endothelins are potent vasoconstrictor peptides that signal through two G protein-coupled

receptors: ETA and ETB.[5][8] The binding of endothelin to these receptors on vascular smooth

muscle cells activates Gq proteins, initiating a signaling cascade that results in increased

intracellular calcium, leading to vasoconstriction and cell proliferation.[3][5] Bosentan

competitively inhibits the binding of endothelin to both ETA and ETB receptors, thereby

preventing these downstream effects.[5][6]
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4-tert-Butylbenzenesulfonamide
Intermediate:

4-tert-butyl-N-[6-chloro-5-(2-methoxyphenoxy)-
[2,2'-bipyrimidin]-4-yl]benzenesulfonamide

Step 1:
Nucleophilic Substitution

(Base, Solvent)

4,6-dichloro-5-(2-methoxyphenoxy)-
2,2'-bipyrimidine

Bosentan

Step 2:
Reaction with Ethylene Glycol

(Base, Heat)

Ethylene Glycol

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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